Cas no 1038388-99-6 (1-(1,3-benzodioxol-5-yl)cyclopropanamine)

1-(1,3-benzodioxol-5-yl)cyclopropanamine structure
1038388-99-6 structure
Product Name:1-(1,3-benzodioxol-5-yl)cyclopropanamine
CAS No:1038388-99-6
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD11186143
CID:1138898
PubChem ID:43146599
Update Time:2025-04-20

1-(1,3-benzodioxol-5-yl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-benzodioxol-5-yl)cyclopropan-1-amine
    • AKOS009322318
    • 1-(1,3-BENZODIOXOL-5-YL)-CYCLOPROPANAMINE
    • 1-(BENZO[D][1,3]DIOXOL-5-YL)CYCLOPROPANAMINE
    • 1-BENZO[1,3]DIOXOL-5-YL-CYCLOPROPYLAMINE
    • CYCLOPROPANAMINE, 1-(1,3-BENZODIOXOL-5-YL)-
    • AB63747
    • 1-(BENZO[D][1,3]DIOXOL-6-YL)CYCLOPROPANAMINE
    • 1-(2H-1,3-BENZODIOXOL-5-YL)CYCLOPROPAN-1-AMINE
    • SureCN3604519
    • AKOS009322318; 1-(1,3-BENZODIOXOL-5-YL)-CYCLOPROPANAMINE; 1-(BENZO[D][1,3]DIOXOL-5-YL)CYCLOPROPANAMINE; 1-BENZO[1,3]DIOXOL-5-YL-CYCLOPROPYLAMINE; CYCLOPROPANAMINE, 1-(1,3-BENZODIOXOL-5-YL)-; AB63747; 1-benzo[1,3]dioxol-5-yl-cyclopropylamine; 1-(BENZO[D][1,3]DIOXOL-6-YL)CYCLOPROPANAMINE; 1-(2H-1,3-BENZODIOXOL-5-YL)CYCLOPROPAN-1-AMINE; SureCN3604519;
    • 1-(1,3-benzodioxol-5-yl)cyclopropanamine
    • EN300-148920
    • SCHEMBL3604519
    • MFCD11186143
    • SPJVKWJVDVINCV-UHFFFAOYSA-N
    • 1-(Benzo[d][1,3]dioxol-5-yl)cyclopropan-1-amine
    • SY226355
    • 1-(benzo[d][1,3]dioxol-5-yl)cyclopropylamine
    • CS-0446046
    • 1-(1,3-dioxaindan-5-yl)cyclopropan-1-amine
    • 1038388-99-6
    • MDL: MFCD11186143
    • Inchi: 1S/C10H11NO2/c11-10(3-4-10)7-1-2-8-9(5-7)13-6-12-8/h1-2,5H,3-4,6,11H2
    • InChI Key: SPJVKWJVDVINCV-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)C1(CC1)N

Computed Properties

  • Exact Mass: 177.078978594g/mol
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44.5Ų

1-(1,3-benzodioxol-5-yl)cyclopropanamine Security Information

1-(1,3-benzodioxol-5-yl)cyclopropanamine Pricemore >>

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